(E)-3-Oxiranylacrylaldehyde

Specification

• CAS No.: 25073-24-9
• Molecular Formula: C5H6O2
• Molecular Weight: 98.10 g/mol
• IUPAC Name: (Z)-3-(oxiran-2-yl)prop-2-enal
• Standard InChI: InChI=1S/C5H6O2/c6-3-1-2-5-4-7-5/h1-3,5H,4H2/b2-1-
• Standard InChI Key: MCZFDRQUPJCHON-UPHRSURJSA-N
• Isomeric SMILES: C1C(O1)/C=C/C=O
• Canonical SMILES: C1C(O1)C=CC=O

Introduction

Structural and Chemical Properties

Property	Value
Molecular Formula	C₅H₆O₂
Molecular Weight	98.10 g/mol
CAS Number	64011-46-7, 25073-24-9
InChIKey	MCZFDRQUPJCHON-OWOJBTEDSA-N

Functional Groups and Reactivity

The epoxide ring and aldehyde group confer high reactivity. The epoxide participates in nucleophilic ring-opening reactions, while the α,β-unsaturated aldehyde undergoes Michael addition or oxidation. This dual functionality enables interactions with biological molecules, such as amino acids and phenolic compounds.

Synthesis Methods

Pyrolysis of Phosphoric Acid-Treated Cellulose

The most documented synthesis involves pyrolysis of cellulose treated with phosphoric acid at 300–500°C. This process enhances depolymerization, yielding 4,5-epoxy-2-pentenal as a major product. The proposed mechanism involves phosphorylation of cellulose, followed by thermal degradation to form the epoxide-aldehyde structure.

Conditions	Yield	Key Steps
Temperature	320°C	Depolymerization of phosphorylated cellulose to levoglucosan derivatives
Catalyst	H₃PO₄	Stabilization of intermediates during thermal decomposition
Reaction Time	100 min	Isolation via ether extraction and GC-MS purification

Alternative Synthetic Routes

While pyrolysis dominates, other methods include:

• Epoxidation of alkenals using peroxides.

• Wittig reactions for chain elongation, though primarily applied to longer-chain analogs (e.g., 4,5-epoxy-2-decenal).

Biological Activity and Applications

Oxidative Stress Modulation

4,5-Epoxy-2-pentenal acts as a reactive carbonyl species (RCS), interacting with amino acids and proteins to modulate oxidative stress. It traps free radicals, reducing lipid peroxidation in biological systems. In vitro studies show it protects phenylalanine from degradation by lipid-derived carbonyls, suggesting potential antioxidant roles.

Interaction	Outcome
Phenylalanine	Reduced amino acid disappearance under oxidative conditions
Phenolic Compounds	Formation of stable adducts, inhibiting carbonyl-amine reactions

Comparative Analysis with Related Compounds

Compound	Structure	Key Differences
4,5-Epoxy-2-Heptenal	C₇H₁₀O₂ (7-carbon chain)	Longer chain length; derived from ω-3 fatty acids
4-Hydroxy-2-Nonenal	C₉H₁₆O₂ (hydroxyl group at C4)	Hydroxyl group instead of epoxide; formed during lipid peroxidation
Trans-4,5-Epoxy-2-Decenal	C₁₀H₁₆O₂ (10-carbon chain)	Larger molecular size; used as a flavoring agent

Research Gaps and Future Directions

While 4,5-epoxy-2-pentenal’s role in pyrolysis and oxidative stress is well-documented, further studies are needed to:

• Characterize its environmental persistence and biodegradation pathways.

• Explore therapeutic applications in antioxidant or anti-inflammatory contexts.

• Optimize synthetic routes for scalable production.